Cas no 118237-85-7 (6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-)

6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- structure
118237-85-7 structure
Product Name:6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
CAS No:118237-85-7
Molecular Formula:C11H12N4OS
Molecular Weight:248.30418
CID:198019
PubChem ID:3000251

6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Properties

Names and Identifiers

    • 6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel-
    • 9-[(1R,4S)-4-(hydroxymethyl)cyclopent-2-en-1-yl]-3H-purine-6-thione
    • Carbocyclic-2',3'-didehydrodideoxy-6-mercaptopurine nucleoside
    • SCHEMBL7249166
    • DTXSID00152053
    • [(1S,4R)-4-(6-sulfanylpurin-9-yl)cyclopent-2-en-1-yl]methanol
    • 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-
    • 6H-Purine-6-thione, 1,9-dihydro-9-[4-(hydroxymethyl)-2-cyclopenten-1-yl]-, cis-(1)-
    • NSC 613826
    • C-D4-6-SH-purinenucleoside
    • NSC613826
    • 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-
    • 118237-85-7
    • 6H-Purine-6-thione, 1,9-dihydro-9-(4-(hydroxymethyl)-2-cyclopenten-1-yl)-, cis-(1)-
    • InChIKey: KPOLRAAYAVQISJ-SFYZADRCSA-N
    • Inchi: InChI=1S/C11H12N4OS/c16-4-7-1-2-8(3-7)15-6-14-9-10(15)12-5-13-11(9)17/h1-2,5-8,16H,3-4H2,(H,12,13,17)/t7-,8+/m1/s1
    • SMILES: OC[C@@H]1C=C[C@H](N2C=NC3C(N=CNC2=3)=S)C1

Computed Properties

  • Exact Mass: 248.07318219g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 248.07318219g/mol
  • Heavy Atom Count: 17
  • Complexity: 384
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.4
  • Topological Polar Surface Area: 94.5Ų

6H-Purine-6-thione,1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-, rel- Related Literature

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/
Suzhou Senfeida Chemical Co., Ltd
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.peptidee.com/
Zhangzhou Sinobioway Peptide Co.,Ltd.
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
Minglong (Xianning) Medicine Co., Ltd.